Cas no 2694746-21-7 (Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate)

• Product Name: Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate
• CAS No: 2694746-21-7
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 6218150
• PubChem ID: 165947431
• Update Time: 2025-07-14

Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2694746-21-7
• methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate
• EN300-36480647
• Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate

• Inchi： 1S/C15H28N2O4/c1-14(2,3)21-13(19)17-15(4,12(18)20-5)10-11-6-8-16-9-7-11/h11,16H,6-10H2,1-5H3,(H,17,19)
• InChI Key： RDUPEZKYHXZAFW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CC1CCNCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7Ų

Additional information on Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate

Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate (CAS No. 2694746-21-7): A Comprehensive Overview

Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate (CAS No. 2694746-21-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a methyl ester derivative with a tert-butoxycarbonyl (Boc) protecting group and a piperidine moiety. Its unique structural features make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate consists of a central propanoate backbone with an amino group protected by a Boc group, a methyl substituent, and a piperidine ring attached to the third carbon. The Boc protecting group is commonly used in organic synthesis to mask the reactivity of amino groups, allowing for selective functionalization and subsequent deprotection steps. The presence of the piperidine ring adds complexity and potential for interaction with biological targets, making this compound a valuable intermediate in drug discovery processes.

Recent studies have highlighted the potential of Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate in the development of drugs targeting neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent activity against G protein-coupled receptors (GPCRs), which are key targets for treating conditions such as Parkinson's disease and Alzheimer's disease. The piperidine moiety in this compound is particularly noteworthy for its ability to modulate receptor activity through specific binding interactions.

In addition to its potential in neurological applications, Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate has also been explored for its anti-inflammatory properties. Studies have demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthetic route for preparing Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate involves several well-established organic reactions. Typically, the synthesis begins with the protection of an amino acid derivative using tert-butyldimethylsilyl (TBS) or Boc groups. Subsequent coupling reactions with piperidine derivatives and esterification steps yield the final product. The choice of protecting groups and coupling reagents can significantly influence the yield and purity of the final compound, making careful optimization crucial for large-scale production.

From a pharmacological perspective, the bioavailability and metabolic stability of Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate are important considerations for its therapeutic application. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

The versatility of Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate extends beyond its direct therapeutic applications. It serves as a valuable building block for synthesizing more complex molecules with enhanced biological activity. For example, researchers have used this compound as a starting material to develop potent inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases but are challenging to target with traditional small molecules.

In conclusion, Methyl 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(piperidin-4-yl)propanoate (CAS No. 2694746-21-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the biological activities and potential clinical uses of this compound will emerge, contributing to the advancement of drug discovery and development.